Cas no 918652-08-1 (1-Butanone, 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4,4-dinitro-1-phenyl-)

• Product name: 1-Butanone, 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4,4-dinitro-1-phenyl-
• CAS No: 918652-08-1
• MF: C₁₅H₁₅N₅O₇
• MW: 377.308902978897
• CID: 772038
• PubChem ID: 71426542

1-Butanone, 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4,4-dinitro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4,4-dinitro-1-phenyl-
• 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4,4-dinitro-1-phenylbutan-1-one
• DTXSID00845296
• 918652-08-1

• Inchi： InChI=1S/C15H15N5O7/c1-26-13-16-12(17-14(18-13)27-2)15(19(22)23,20(24)25)9-8-11(21)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
• InChI Key： FMBUDZVKMIMPEI-UHFFFAOYSA-N
• SMILES： COC1=NC(=NC(=N1)C(CCC(=O)C2=CC=CC=C2)([N+](=O)[O-])[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 377.09714783g/mol
• Monoisotopic Mass: 377.09714783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų
• XLogP3: 2